Cas no 2225136-39-8 (N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide)

• Product Name: N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide
• CAS No: 2225136-39-8
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 6233351
• PubChem ID: 137963811
• Update Time: 2025-11-06

N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide
• N'-[(tert-butoxy)carbonyl]-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide
• Tert-butyl N-(1,2-dihydroacenaphthylen-5-yl)-N-[(2-methylpropan-2-yl)oxycarbonylamino]carbamate
• 2225136-39-8
• EN300-1666581

• Inchi： 1S/C22H28N2O4/c1-21(2,3)27-19(25)23-24(20(26)28-22(4,5)6)17-13-12-15-11-10-14-8-7-9-16(17)18(14)15/h7-9,12-13H,10-11H2,1-6H3,(H,23,25)
• InChI Key： LUPCKOFZEBEWMQ-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC2CCC3=CC=CC=1C=23)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 384.20490738g/mol
• Monoisotopic Mass: 384.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.9Ų

Additional information on N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide

N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide: A Comprehensive Overview

The compound with CAS No 2225136-39-8, known as N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide, is a highly specialized organic compound with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical processes. Recent studies have highlighted its role in the development of novel materials and its ability to serve as an intermediate in the synthesis of complex organic molecules.

The tert-butoxy group in the compound plays a crucial role in stabilizing the molecule's structure, making it more resistant to environmental factors such as temperature and humidity. This stability is particularly advantageous in industrial applications where consistent performance is critical. The acenaphthylene moiety further enhances the compound's versatility, enabling it to participate in a wide range of chemical reactions. Researchers have recently explored its potential in the synthesis of biodegradable polymers, which could revolutionize the packaging industry by offering eco-friendly alternatives to traditional plastics.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The tert-butoxycarbonyl (Boc) group has been extensively studied for its ability to protect amino groups during peptide synthesis, a critical step in pharmaceutical development. By incorporating this compound into drug delivery mechanisms, scientists aim to improve the bioavailability and efficacy of medications while minimizing side effects.

Recent advancements in computational chemistry have also shed light on the electronic properties of N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide. Using quantum mechanical models, researchers have identified key electronic transitions that could be harnessed for optoelectronic applications. These findings suggest that the compound could be utilized in the development of next-generation semiconductors and light-emitting diodes (LEDs), contributing to more efficient and sustainable electronic devices.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The use of tert-butyl alcohol as a protecting group during synthesis ensures high yields and purity levels, making it suitable for large-scale production. Innovations in catalytic methods have further streamlined the synthesis process, reducing costs and environmental impact while maintaining product quality.

Environmental considerations are increasingly influencing the adoption of this compound across various industries. Its biodegradability under controlled conditions makes it an attractive option for green chemistry initiatives. Recent studies have demonstrated that when properly managed, this compound can decompose into non-toxic byproducts, aligning with global efforts to promote sustainable practices.

Looking ahead, the potential applications of N'-(tert-butoxy)carbonyl-N-(1,2-dihydroacenaphthylen-5-yl)(tert-butoxy)carbohydrazide are vast and varied. From enhancing drug delivery systems to advancing semiconductor technology, this compound represents a significant leap forward in modern chemistry. As research continues to uncover new possibilities, it is poised to play an even greater role in shaping the future of materials science and pharmaceutical development.